Cas no 398472-44-1 (1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]-1-ethanone)

• Product Name: 1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]-1-ethanone
• CAS No: 398472-44-1
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• MDL: MFCD02110102
• CID: 1070439
• PubChem ID: 872996
• Update Time: 2025-04-20

1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]-1-ethanone
• 5-Acetyl-2-[(2,5-dimethoxyphenyl)amino]-4-methyl-1,3-thiazole
• AC1LI1QN
• AG-A-16717
• AG-A-82596
• CTK7A7020
• dimethoxyanilinomethylthiazolylethanone
• MolPort-001-757-760
• 1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
• DTXSID20357962
• DB-0714
• 1-[2-(2,5-dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]ethanone
• J-502872
• AKOS005072237
• 1-(2-((2,5-Dimethoxyphenyl)amino)-4-methylthiazol-5-yl)ethanone
• MFCD02110102
• 1-{2-[(2,5-dimethoxyphenyl)amino]-4-methyl-1,3-thiazol-5-yl}ethan-1-one
• 398472-44-1

• MDL： MFCD02110102
• Inchi： 1S/C14H16N2O3S/c1-8-13(9(2)17)20-14(15-8)16-11-7-10(18-3)5-6-12(11)19-4/h5-7H,1-4H3,(H,15,16)
• InChI Key： DYIVNLBDEYHCFH-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=C(C)N=C1NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 292.08816355g/mol
• Monoisotopic Mass: 292.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Melting Point: 140-142

1-[2-(2,5-Dimethoxyanilino)-4-methyl-1,3-thiazol-5-yl]-1-ethanone Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT